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Introduction

Cvn-424, also known as Solengepras, is a potent and selective inverse agonist of the orphan
G-protein coupled receptor 6 (GPR6).[1] GPR6 is highly expressed in the medium spiny
neurons of the striatum that form the indirect pathway, a key circuit in the basal ganglia that
regulates motor control.[2][3] In pathological states such as Parkinson's disease, this pathway
becomes overactive. By acting as an inverse agonist, Cvn-424 reduces the constitutive activity
of GPRG6, thereby modulating the indirect pathway and offering a novel, non-dopaminergic
therapeutic strategy for Parkinson's disease.[4][5][6] Preclinical studies in rodent models have
demonstrated the efficacy of Cvn-424 in improving motor function, highlighting its potential as a
therapeutic agent.[7][2][3]

This document provides detailed application notes and protocols for the administration of Cvn-
424 in rodent studies, based on published preclinical data. It is intended to guide researchers in
designing and executing experiments to evaluate the pharmacokinetic and pharmacodynamic

properties of this compound.
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Mechanism of Action & Signaling Pathway

Cvn-424 selectively targets GPR6, a Gs-coupled receptor.[8] As an inverse agonist, Cvn-424 is
thought to reduce basal Gs signaling, leading to a decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels.[2] This action functionally counteracts the effects of dopamine
D2 receptor antagonists and is predicted to reduce the hyperactivity of the indirect pathway

neurons observed in Parkinson's disease.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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